Cas no 173172-32-2 (1,4-Methanocyclopenta[c]pyrrole-1(2H)-carboxylicacid,hexahydro-3-oxo-(9CI))

• Product Name: 1,4-Methanocyclopenta[c]pyrrole-1(2H)-carboxylicacid,hexahydro-3-oxo-(9CI)
• CAS No: 173172-32-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 855377
• Update Time: 2023-04-01

1,4-Methanocyclopenta[c]pyrrole-1(2H)-carboxylicacid,hexahydro-3-oxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Methanocyclopenta[c]pyrrole-1(2H)-carboxylicacid,hexahydro-3-oxo-(9CI)

• Inchi： 1S/C9H11NO3/c11-7-6-4-1-2-5(6)9(3-4,10-7)8(12)13/h4-6H,1-3H2,(H,10,11)(H,12,13)
• InChI Key： YEIORWWSBGBHKF-UHFFFAOYSA-N
• SMILES： O=C1C2([H])C3([H])C([H])([H])C([H])([H])C2([H])C(C(=O)O[H])(C3([H])[H])N1[H]

Computed Properties

• Exact Mass: 181.074
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4A^2